4-(2-Hydroxypropan-2-yl)benzene-1,3-diol

• Molecular Formula: C9H12O3
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 4-(2-hydroxypropan-2-yl)benzene-1,3-diol
• InChI: InChI=1S/C9H12O3/c1-9(2,12)7-4-3-6(10)5-8(7)11/h3-5,10-12H,1-2H3
• InChI Key: XGKDAMHGWDTTBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C=C(C=C1)O)O)O

Description

4-(2-Hydroxypropan-2-yl)benzene-1,3-diol is a diol-substituted aromatic compound featuring a branched 2-hydroxypropan-2-yl group at the para position of the benzene ring. This structure confers unique physicochemical properties, including enhanced solubility in polar solvents due to the hydroxyl groups and steric effects from the branched alkyl chain.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Benzene-1,3-diol Derivatives

Compound Name (Full IUPAC)	Substituent at 4-Position	Key Properties/Activities	References
4-(5-Methyl-1,3,4-thiadiazol-2-yl)benzene-1,3-diol (C1)	5-Methyl-1,3,4-thiadiazole	Antifungal (MIC100: 8–96 μg/ml), low cytotoxicity
4-((4-(Isopentyloxy)phenyl)diazenyl)benzene-1,3-diol (4i)	Azo group with isopentyloxy	Antibacterial (Gram-positive, 3× potency vs. lead)
4-(2-(2,4-Dinitrophenyl)hydrazone)benzene-1,3-diol (IND-Y)	2,4-Dinitrophenyl hydrazone	pH-dependent fluorescence, acid-base indicator
4-[2-Benzyl-7-(trifluoromethyl)-2H-indazol-3-yl]benzene-1,3-diol	Trifluoromethyl-indazolyl	Estrogen receptor binding (IC50 ~ nM)
4-(2-Hydroxypropan-2-yl)benzene-1,3-diol (Target Compound)	2-Hydroxypropan-2-yl	Inferred: Enhanced solubility, potential H-bonding	—

Structural Insights :

• Electron-Withdrawing Groups (e.g., thiadiazole, nitro): Increase fluorescence quantum yield via intramolecular charge transfer (ICT) but reduce solubility in aqueous media .
• Bulky Hydrophobic Groups (e.g., heptyl-thiadiazole): Enhance membrane permeability in antifungal applications but may increase cytotoxicity .
• Hydroxyalkyl Groups (e.g., 2-hydroxypropan-2-yl): Likely improve water solubility and biocompatibility compared to aromatic or heterocyclic substituents.

Antifungal and Antimicrobial Efficacy

• Thiadiazole Derivatives (C1) : Exhibit broad-spectrum antifungal activity against Candida spp. and molds, with MIC₁₀₀ values as low as 8 μg/ml. Synergistic effects with amphotericin B reduce nephrotoxicity in renal cells .
• Azo Derivatives (4i, 4h): Inhibit Staphylococcus aureus and Listeria monocytogenes at concentrations threefold lower than conventional azobenzene drugs .
• Target Compound : The hydroxypropan-2-yl group may confer milder biological activity compared to thiadiazole or nitro groups, prioritizing solubility over potency.

Fluorescence and Photophysical Behavior

• Thiadiazole Analogues (C1, C7): Exhibit dual fluorescence peaks in DMSO due to molecular aggregation, which is pH- and solvent-dependent. Methanol solutions show single emission bands .
• Nitro-Substituted Azo Dyes : Strong absorbance in UV-vis spectra (λ_max 400–500 nm), making them suitable as pH indicators or biosensors .

Solubility and Solvent Interactions

• Hydroxypropan-2-yl Group : Expected to enhance aqueous solubility compared to hydrophobic analogues (e.g., heptyl-thiadiazole), which require organic solvents like DMSO for dissolution .
• Thiadiazole Derivatives : Aggregate in polar solvents, reducing bioavailability but improving membrane targeting in antifungal applications .

Toxicity

• C1 (Thiadiazole) : Demonstrates low cytotoxicity in human renal cells, with synergistic antifungal effects reducing amphotericin B dosage .
• Chlorophenyl Analogues (CBED): Show higher safety profiles than allopurinol in murine models, indicating favorable tolerability .